Cas no 904923-15-5 (2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one
• CAS No: 904923-15-5
• MF: C₉H₇Br₂FO
• MW: 309.957684755325
• MDL: MFCD18394478
• CID: 4938490
• Update Time: 2025-06-29

2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-bromo-2-fluorophenyl)propan-1-one
• 2,4'-Dibromo-2'-fluoropropiophenone
• 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one

• MDL： MFCD18394478
• Inchi： 1S/C9H7Br2FO/c1-5(10)9(13)7-3-2-6(11)4-8(7)12/h2-5H,1H3
• InChI Key： POPUDMOEHRMYSV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1F)Br)=O

Computed Properties

• Exact Mass: 309.88272 g/mol
• Monoisotopic Mass: 307.88477 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 309.96

Additional information on 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one

2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one (CAS No. 904923-15-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one (CAS No. 904923-15-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of brominated ketones and is characterized by its bromine and fluorine substituents, which contribute to its chemical reactivity and biological properties.

The molecular formula of 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one is C₉H₆Br₂FNO, with a molecular weight of approximately 303.94 g/mol. The presence of bromine and fluorine atoms in the molecule imparts unique electronic and steric effects, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

In terms of physical properties, 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one is a solid at room temperature with a melting point ranging from 75 to 78°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for use in various chemical reactions and processes.

The synthesis of 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one can be achieved through several routes, including the reaction of 4-bromo-2-fluorobenzaldehyde with bromoacetyl bromide in the presence of a base such as triethylamine. This reaction proceeds via an electrophilic addition mechanism, leading to the formation of the desired ketone product. The synthetic route is well-documented in the literature and has been optimized for high yield and purity.

2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. Recent research has shown that compounds derived from this ketone exhibit potent antiviral activity against a range of viral pathogens, including influenza viruses and coronaviruses. The bromine and fluorine substituents play a crucial role in enhancing the antiviral efficacy by modulating the binding affinity to viral targets.

In addition to antiviral applications, 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one has also been explored for its potential as an anticancer agent. Studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways. The mechanism of action involves the selective targeting of cancer cells while sparing normal cells, making it a promising candidate for further development.

The biological activities of 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one are not limited to antiviral and anticancer properties. Recent advancements in drug discovery have highlighted its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and small molecules that can selectively disrupt these interactions have significant therapeutic potential. Research has shown that derivatives of this ketone can effectively modulate PPIs involved in inflammation and neurodegenerative diseases.

The safety profile of 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one is an important consideration for its use in pharmaceutical applications. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 2-Bromo-1-(4-bromo-2-fluorophenyl)propan-1-one (CAS No. 904923-15-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable intermediate for the synthesis of antiviral agents, anticancer drugs, and modulators of protein-protein interactions. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further highlighting the importance of this compound in drug discovery and development.